Lipophilicity Advantage Over 1,2,4-Oxadiazole Isomer
The 1,3,4-oxadiazole core of the target compound confers approximately one order of magnitude (∼10-fold) lower lipophilicity (log D₇.₄) compared to its matched 1,2,4-oxadiazole isomer, as established across a large set of matched molecular pairs in the AstraZeneca compound collection [1]. This difference is consistent irrespective of the substituents attached to the oxadiazole ring. The 1,2,4-oxadiazole analog, 5-(Azetidin-3-yl)-3-(oxan-4-yl)-1,2,4-oxadiazole (CAS 1514231-98-1), is predicted to exhibit similarly elevated log D.
| Evidence Dimension | Lipophilicity (log D₇.₄) |
|---|---|
| Target Compound Data | ∼1 log D unit lower than the 1,2,4-oxadiazole matched pair (systematic observation across matched pairs) [1] |
| Comparator Or Baseline | Matched 1,2,4-oxadiazole isomer: approximately one order of magnitude higher log D [1] |
| Quantified Difference | Approximately 10-fold (one log unit) difference in lipophilicity [1] |
| Conditions | Systematic matched-pair analysis of 1,3,4- vs. 1,2,4-oxadiazole isomers across the AstraZeneca corporate compound collection; log D measured at pH 7.4 [1] |
Why This Matters
Lower lipophilicity is empirically associated with reduced hERG channel blockade, improved metabolic stability, and higher aqueous solubility, directly impacting oral bioavailability and reducing late-stage attrition in drug development programs.
- [1] Boström, J.; Hogner, A.; Llinàs, A.; Wellner, E.; Plowright, A. T. Oxadiazoles in Medicinal Chemistry. J. Med. Chem. 2012, 55 (5), 1817–1830. DOI: 10.1021/jm2013248. View Source
